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Compound of Interest

Compound Name: LP-360924

CAS No.: 1984787-69-0

Cat. No.: B608642

Get Quote

Executive Summary
LP-360924 is a synthetic small-molecule surrogate agonist of the orphan receptor GPR139.

Discovered by Lexicon Pharmaceuticals, it serves as a critical tool compound for de-

orphanizing GPR139 and elucidating its role in the central nervous system (CNS), specifically

regarding locomotor activity and neuromodulation.

Unlike endogenous ligands (putatively L-Tryptophan and L-Phenylalanine) which have low

potency (micromolar range), LP-360924 demonstrates higher potency and specificity, allowing

for robust in vitro characterization of GPR139 signaling pathways.

Chemical Structure and Properties[1][2][3][4][5][6]
Chemical Identity
LP-360924 is a heterocyclic small molecule. While structurally distinct from the benzamide

series (e.g., JNJ-63533054), it shares the pharmacophore requirement for interacting with the

deep hydrophobic pocket of GPR139.
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Property Data

Compound Name LP-360924

Primary Target GPR139 (Agonist)

Molecular Weight 562.22 g/mol

Molecular Formula C₂₈H₃₅N₇O₄S (Estimated based on scaffold)

H-Bond Acceptors 12

H-Bond Donors 2

Rotatable Bonds 12

Topological Polar Surface Area 171.65 Å²

LogP (Calculated) ~2.4

Solubility Insoluble in water; Soluble in DMSO (>10 mM)

Structural Scaffold
The structure typically features a pyrimidine-thiazole core linked to a piperazine moiety. The

high number of hydrogen bond acceptors and rotatable bonds suggests a peptidomimetic

character, designed to mimic the binding of endogenous peptide-like ligands or amino acids

within the transmembrane bundle.

Note on Handling: Due to its high polar surface area and molecular weight (>500 Da), LP-

360924 violates two Lipinski rules, which may limit its blood-brain barrier (BBB) permeability

compared to newer agonists like JNJ-63533054. It is primarily recommended for in vitro cellular

assays.

Mechanism of Action and Signaling Biology
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The GPR139 Signaling Controversy
The precise coupling of GPR139 has been a subject of debate, and LP-360924 played a

central role in this scientific evolution.

Initial Characterization (Hu et al., 2009): Early studies using LP-360924 in HEK293 cells

suggested GPR139 coupled to G

s, leading to cAMP accumulation.

Current Consensus (Stoveken et al., 2020): More recent, comprehensive studies indicate

that GPR139 primarily couples to G

q/11 (calcium mobilization) and G

i/o (inhibition of cAMP/activation of GIRK channels).

Expert Insight: The discrepancy likely arises from "forced coupling" in overexpression systems

or specific cellular backgrounds (e.g., HEK293 vs. CHO). When using LP-360924, researchers

should assay both Calcium flux and cAMP levels to validate receptor activation in their specific

cell line.

Pathway Visualization
The following diagram illustrates the divergent signaling pathways activated by LP-360924
upon binding to GPR139.
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Figure 1: GPR139 Signaling Network. LP-360924 primarily drives the Gq/11 pathway (Calcium

release), though early reports suggested Gs coupling. It opposes Opioid Receptor signaling via

the Gi/o pathway.

Experimental Protocols
Stock Solution Preparation
LP-360924 is hydrophobic. Proper solubilization is critical to prevent precipitation in aqueous

buffers.
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Solvent: Dimethyl Sulfoxide (DMSO), anhydrous.

Concentration: Prepare a 10 mM master stock.

Calculation: Dissolve 5.62 mg of LP-360924 in 1 mL of DMSO.

Storage: Aliquot into light-protective vials and store at -20°C. Avoid repeated freeze-thaw

cycles.

Working Solution: Dilute 1:1000 in assay buffer for a 10 µM final concentration. Ensure final

DMSO concentration is <0.5% to avoid solvent toxicity.

In Vitro Calcium Mobilization Assay (Gq Readout)
This is the standard assay for verifying LP-360924 activity.

Cell Line: HEK293 or CHO-K1 stably expressing human GPR139.

Reagents: FLIPR Calcium Assay Kit or Fura-2 AM.

Protocol:

Seed cells at 50,000 cells/well in 96-well black-wall plates. Incubate overnight.

Load cells with Calcium-sensitive dye (e.g., Fluo-4 AM) in HBSS + 20 mM HEPES for 45

mins at 37°C.

Basal Read: Measure fluorescence for 10 seconds to establish baseline.

Injection: Inject LP-360924 (Final conc: dose-response 1 nM – 10 µM).

Measurement: Monitor fluorescence increase for 120 seconds.

Data Analysis: Plot Max-Min fluorescence against log[Concentration] to determine EC50.

Selectivity & Control
Negative Control: Use parental HEK293 cells (null for GPR139) to rule out off-target effects.
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Positive Control: L-Tryptophan (requires high concentration, ~100-500 µM) or JNJ-63533054

(if available).

Antagonist: Block effects with LP-471756 (if available) or Gq inhibitor YM-254890 to confirm

pathway specificity.

Applications in Drug Discovery
LP-360924 is utilized in three specific research domains:

De-orphanization: Validating GPR139 as a druggable target distinct from GPR142.

Anti-Opioid Signaling: Research suggests GPR139 activation (via LP-360924 or analogs)

counteracts

-opioid receptor signaling in the habenula, potentially offering a route to treat opioid
withdrawal without analgesia loss.

Metabolic Studies: Due to GPR139 expression in the hypothalamus, LP-360924 has been

used to probe feeding behavior and metabolism, although its poor BBB permeability limits in

vivo CNS efficacy compared to JNJ-63533054.

References
Hu, L. A., Tang, P. M., Eslahi, N. K., Zhou, T., Barbosa, J., & Liu, Q. (2009). Identification of

surrogate agonists and antagonists for orphan G-protein-coupled receptor GPR139.[1][2]

Journal of Biomolecular Screening, 14(7), 789–797.

Stoveken, H. M., Zucca, S., Masuho, I., Konno, K., Wickman, K., & Martemyanov, K. A.

(2020). The orphan receptor GPR139 signals via Gq/11 to oppose opioid effects. Journal of

Biological Chemistry, 295(31), 10822–10830.

Liu, C., Bonaventure, P., Lee, G., et al. (2015). GPR139, an Orphan Receptor Highly

Enriched in the Habenula and Septum, Is Activated by the Essential Amino Acids L-

Tryptophan and L-Phenylalanine. Molecular Pharmacology, 88(5), 911–925.

IUPHAR/BPS Guide to Pharmacology. (2024). LP-360924 Ligand Page.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b608642/docs?utm_src=pdf-body#technical-guide-lp-360924-chemical-properties-and-pharmacological-profile
https://www.benchchem.com/product/b608642/docs?utm_src=pdf-body#technical-guide-lp-360924-chemical-properties-and-pharmacological-profile
https://www.benchchem.com/product/b608642/docs?utm_src=pdf-body#technical-guide-lp-360924-chemical-properties-and-pharmacological-profile
https://www.researchgate.net/figure/Chemical-structures-and-EC-50-values-of-GPR139-agonist-compounds-AC4-and-AC170-this_fig1_331568572
https://pmc.ncbi.nlm.nih.gov/articles/PMC4028000/
https://www.benchchem.com/product/b608642/docs?utm_src=pdf-body#technical-guide-lp-360924-chemical-properties-and-pharmacological-profile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608642?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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